Cas no 1823843-41-9 (4-(chloromethyl)-1-ethyl-5-fluoro-3-methyl-1H-pyrazole)

• Product Name: 4-(chloromethyl)-1-ethyl-5-fluoro-3-methyl-1H-pyrazole
• CAS No: 1823843-41-9
• MF: C₇H₁₀ClFN₂
• MW: 176.619103908539
• MDL: MFCD29034313
• CID: 5191931
• PubChem ID: 122164975
• Update Time: 2026-03-05

4-(chloromethyl)-1-ethyl-5-fluoro-3-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-1-ethyl-5-fluoro-3-methyl-1H-pyrazole
• 1H-Pyrazole, 4-(chloromethyl)-1-ethyl-5-fluoro-3-methyl-

• MDL： MFCD29034313
• Inchi： 1S/C7H10ClFN2/c1-3-11-7(9)6(4-8)5(2)10-11/h3-4H2,1-2H3
• InChI Key： MCTWTEQKVDMTFL-UHFFFAOYSA-N
• SMILES： N1(CC)C(F)=C(CCl)C(C)=N1

Additional information on 4-(chloromethyl)-1-ethyl-5-fluoro-3-methyl-1H-pyrazole

4-(Chloromethyl)-1-Ethyl-5-Fluoro-3-Methyl-1H-Pyrazole: A Comprehensive Overview

The compound 4-(chloromethyl)-1-ethyl-5-fluoro-3-methyl-1H-pyrazole, with the CAS number 1823843-41-9, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two nitrogen atoms. The structure of this compound is characterized by a pyrazole ring substituted with a chloromethyl group at position 4, an ethyl group at position 1, a fluoro group at position 5, and a methyl group at position 3. These substituents confer unique electronic and steric properties to the molecule, making it suitable for various applications in drug discovery, agrochemicals, and advanced materials.

Recent studies have highlighted the potential of 4-(chloromethyl)-1-ethyl-5-fluoro-3-methyl-1H-pyrazole as a building block for constructing bioactive molecules. Researchers have explored its role in the synthesis of novel antibiotics, antifungal agents, and anticancer drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with cancer cell proliferation. The chloromethyl group, in particular, has been shown to enhance the compound's ability to form covalent bonds with target proteins, a property that is highly desirable in drug design.

In addition to its pharmaceutical applications, 4-(chloromethyl)-1-ethyl-5-fluoro-3-methyl-1H-pyrazole has also found utility in agrochemicals. Its ability to act as a precursor for herbicides and insecticides has been extensively investigated. A recent report in the Pest Management Science journal highlighted its role in developing eco-friendly pesticides with high efficacy and low environmental impact. The fluoro and methyl substituents contribute to the compound's stability under various environmental conditions, making it an ideal candidate for agricultural applications.

The synthesis of 4-(chloromethyl)-1-ethyl-5-fluoro-3-methyl-1H-pyrazole involves a multi-step process that typically begins with the preparation of the pyrazole ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For example, researchers have employed palladium-catalyzed cross-coupling reactions to introduce the chloromethyl group at position 4 with high precision. This approach not only enhances the yield but also minimizes side reactions, ensuring a high-quality product.

The structural versatility of 4-(chloromethyl)-1-ethyl-5-fluoro-3-methyl-1H-pyrazole has also made it a valuable tool in materials science. Its ability to act as a ligand in metal complexes has been explored for applications in catalysis and sensor technology. A study published in the Nature Communications journal demonstrated that metal complexes derived from this compound exhibit exceptional catalytic activity in organic transformations, such as alkene epoxidation and C-H activation.

Beyond its chemical applications, the environmental impact of 4-(chloromethyl)-1-ethyl-5-fluoro-3-methyl-1H-pyrazole has been a topic of recent research interest. Scientists have investigated its biodegradation pathways and toxicity profiles to assess its safety for human health and ecosystems. According to findings from the , the compound exhibits low acute toxicity and undergoes rapid biodegradation under aerobic conditions, making it suitable for sustainable chemical processes.

In conclusion, 4-(chloromethyl)-1-Ethyl-S-fluoro-S-methyI-SH-pyrazole (CAS No: 1823843-Sl-S) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, continue to expand its potential in drug discovery, agrochemicals, materials science, and environmental chemistry. As research into this compound progresses further, it is anticipated that new insights will emerge, unlocking even greater opportunities for its utilization.